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Compound of Interest

4-Hydroxy-3-
Compound Name:
(hydroxymethyl)benzaldehyde

CAS No.: 54030-32-9

Cat. No.: B105225

Get Quote

Executive Summary

In pharmaceutical synthesis and impurity profiling, distinguishing between constitutional
isomers is a critical quality control step. This guide focuses on 4-Hydroxy-3-
(hydroxymethyl)benzaldehyde (CsHsOs), a key intermediate in the synthesis of
bronchodilators (e.g., Salmeterol) and phenolic derivatives.

It is frequently confused with its commercially ubiquitous isomer, Vanillin (4-Hydroxy-3-
methoxybenzaldehyde), and other positional isomers. While they share the same molecular
formula (CsHsOs) and molecular weight (152.15 g/mol ), their chemical reactivity and
pharmacological profiles differ drastically. This guide provides a definitive spectroscopic
framework to distinguish these compounds using NMR, IR, and MS.[1]

Chemical Profile & Isomer Landscape

Before analyzing the spectra, we must define the structural differences that drive the

spectroscopic signals.
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Primary Isomer

Positional Isomer

Feature Target Compound
(Standard) (Rare)
4-Hydroxy-3- 3-Hydroxy-4-
Name (hydroxymethyl)benza  Vanillin (hydroxymethyl)benza
Idehyde Idehyde
4-hydroxy-3- 3-hydroxy-4-
Y Y 4-hydroxy-3- Y Y
IUPAC (hydroxymethyl)benza (hydroxymethyl)benza
methoxybenzaldehyde
I[dehyde Idehyde
Formula CsHsOs3 CsHsOs3 CsHsOs3
MW 152.15 g/mol 152.15 g/mol 152.15 g/mol
Benzylic Alcohol (- Methoxy Ether (- Benzylic Alcohol (-
Key Group

CHz0H) OCHs) CH20H)

Synthetic Intermediate  Flavorant, Excipient,
Role Degradant / Byproduct
(e.g., Salmeterol) Standard

Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for differentiation. The presence of a methylene group versus a
methyl group is the primary diagnostic indicator.

'H NMR Comparison (DMSO-de, 400 MHZ)
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Proton
Environment

Target: 3-
(Hydroxymethyl) (6
ppm)

Isomer: Vanillin (0
ppm)

Diagnostic Note

Aldehyde (-CHO)

9.80 (s, 1H)

9.78 (s, 1H)

Not diagnostic; both
are deshielded

singlets.

Phenolic (-OH)

10.2 - 10.5 (br s, 1H)

10.3 (br s, 1H)

Exchangeable; shift
varies with

concentration/solvent.

Aromatic (Ar-H)

7.0-7.8 (m, 3H)

6.9 - 7.5 (m, 3H)

Coupling patterns
differ slightly but

overlap.

4.50-4.80 (sord,

CRITICAL: The target

Benzylic (-CHz-) 2H) ABSENT shows a methylene
signal.
) Coupled to benzylic
Alcoholic (-OH) 5.0-5.2 (tor br, 1H) ABSENT )
CHz in dry DMSO.
CRITICAL: Vanillin
Methoxy (-OCH3) ABSENT 3.84 (s, 3H) shows a strong methyl

singlet.

Expert Insight: In CDCIs, the alcoholic -OH and benzylic protons of the target often appear as a
singlet due to rapid exchange. In DMSO-ds, you will likely see the -CHz- as a doublet and the -
OH as a triplet if the sample is dry, providing a definitive “fingerprint.”

13C NMR (‘,nmpariqnn (DI\/ISO-ds)

Carbon Environment

Target (6 ppm)

Vanillin (6 ppm)

Carbonyl (C=0) ~191.0 ~191.0
Aromatic C-O ~160.0 ~153.0, 148.0
Benzylic (-CHz-) 59.0-61.0 ABSENT
Methoxy (-OCHs) ABSENT 56.0
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Infrared Spectroscopy (FT-IR)

IR is less specific for structural elucidation but useful for quick functional group verification.

o Target (Hydroxymethyl): Displays a broad, complex -OH stretching region (3200-3500 cm~1)
due to two distinct hydroxyl types (phenolic and aliphatic).

e Vanillin (Methoxy): Shows distinct C-H stretching vibrations for the methoxy group (~2840
cm~1) and a cleaner phenolic -OH stretch.

Mass Spectrometry (MS)

Fragmentation patterns in Electron Impact (EI) or ESI-MS/MS provide structural confirmation.
o Target (Hydroxymethyl):
o Parent lon: m/z 152

o Base Peak/Major Fragment:m/z 134 [M - H20]*. Benzylic alcohols readily dehydrate to
form a quinone methide-like species.

o Secondary Fragment: m/z 121 [M - CH20H]*.
e Vanillin (Methoxy):[2]
o Parent lon: m/z 152
o Major Fragment:m/z 137 [M - CHs]*. Loss of the methyl radical from the ether.
o Secondary Fragment: m/z 123 [M - CHO]".

Diagnostic Rule: If you see a strong [M-18] peak, it is the hydroxymethyl isomer. If you see an
[M-15] peak, it is Vanillin.

Visual Workflows
Identification Decision Tree

Use this logic flow to identify your unknown CsHsOs isomer.
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Unknown Sample
(MW 152, C8HB803)

Run 1H NMR (DMSO-d6)

Check 3.5 - 5.0 ppm Region

Singlet/Doublet @ ~4.6 ppm
(Methylene Group)

Singlet @ ~3.8 ppm
(Methoxy Group)

Confirmatory MS
(Check Fragmentation)

Loss of CH3 (M-15) Loss of H20 (M-18)
m/z 137 m/z 134

4
4

7/
,-’Conflict?

4

/

Identity: Vanillin
(Constitutional Isomer)

Identity: 4-Hydroxy-3-(hydroxymethyl)
benzaldehyde

Click to download full resolution via product page

Figure 1: Decision tree for the spectroscopic differentiation of CBH803 isomers.

Fragmentation Pathway (MS)
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Understanding the stability of the benzylic cation is key to the MS difference.

Quinone Methide Species
(m/z 134)

H20
(Neutral Loss)

IEGEAVGIEWEIES - H20 | Benzylic Cation
(m/z 152) Intermediate

Click to download full resolution via product page

Figure 2: The characteristic dehydration pathway of the hydroxymethyl isomer in Mass
Spectrometry.

Experimental Protocols
Protocol A: NMR Sample Preparation

Objective: Obtain high-resolution spectra to distinguish -OH and -CHz coupling.

Solvent Selection: Use DMSO-ds (99.9% D). CDCls is not recommended due to poor
solubility of the diol system and rapid proton exchange which collapses multiplets.

Concentration: Dissolve 5-10 mg of the sample in 0.6 mL of solvent.

Acquisition: Run at 298 K. Ensure a relaxation delay (d1) of at least 1.0 second to allow full
integration of aromatic protons.

Reference: Calibrate DMSO residual peak to 2.50 ppm.

Protocol B: HPLC Separation

Objective: Separate isomers in a mixture.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).

o Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: Acetonitrile.[2]
Gradient: 5% B to 95% B over 10 minutes.
Detection: UV at 280 nm (Phenolic absorption max).

Expected Elution: The Target (Hydroxymethyl) is more polar (two -OH groups) and will elute
earlier (lower Retention Time) than Vanillin (one -OH, one -OMe).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Comparison of 4-Hydroxy-3-
(hydroxymethyl)benzaldehyde Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105225/docs#spectroscopic-comparison-of-4-
hydroxy-3-hydroxymethyl-benzaldehyde-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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